5-[(4-chlorophenyl)sulfanyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide

• IUPAC Name: 5-(4-chlorophenyl)sulfanyl-N-methylthiadiazole-4-carboxamide
• InChI: InChI=1S/C10H8ClN3OS2/c1-12-9(15)8-10(17-14-13-8)16-7-4-2-6(11)3-5-7/h2-5H,1H3,(H,12,15)
• InChI Key: CJLQQGZXLYNFNX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SN=N1)SC2=CC=C(C=C2)Cl
• Molecular Formula: C10H8ClN3OS2
• Molecular Weight: 285.8 g/mol

Description

The compound “5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxamide” seems to be a derivative of the 1,3,4-thiadiazole class of compounds. Thiadiazole derivatives are known for their wide range of biological activities. A similar compound, “5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole-2-thiol”, has been synthesized starting from 4-chlorobenzoic acid.

Synthesis Analysis

The synthesis of a similar compound, “5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole-2-thiol”, involves several steps starting from 4-chlorobenzoic acid. The process includes esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization. The resulting intermediate is then converted into a sulfonyl chloride, followed by a nucleophilic attack of the amines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of a similar compound, “5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole-2-thiol”, include esterification, hydrazination, salt formation, cyclization, and nucleophilic attack.

Scientific Research Applications

Antiviral Activity

• The compound has been investigated for its antiviral potential. . This finding suggests that it could be explored further as a potential antiviral agent.

Medicinal Chemistry

• Sulfonamide derivatives, including this compound, have played a pivotal role in medicine due to their antibiotic properties. .
• .

Agricultural Applications

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Mechanism of Action

Target of Action

Similar compounds with a 1,3,4-thiadiazole moiety have been associated with a wide range of biological activities, including antifungal, antibacterial, and anticonvulsant properties .

Mode of Action

It’s known that the thiadiazole ring and the sulfonamide group can interact with biological targets in a variety of ways, potentially leading to the observed biological activities .

Biochemical Pathways

Compounds with similar structures have been shown to inhibit the growth of tumor cells and protect plants affected with tobacco mosaic virus (tmv) .

Result of Action

Similar compounds have shown antiviral activity against the tobacco mosaic virus .

Future Directions

Thiadiazole derivatives, including “5-[(4-chlorophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxamide”, could be further explored for their potential biological activities. Given their wide range of known activities, they could be promising candidates for drug development.